Cas no 112601-16-8 (2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine)

2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is a fluorinated heterocyclic compound featuring a chloro-substituted imidazopyridine core with a trifluoromethyl group at the 6-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers reactivity for further functionalization. Its rigid fused-ring system contributes to high binding affinity in target interactions, particularly in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactivity. Suitable for cross-coupling reactions and derivatization, it serves as a versatile building block for bioactive molecule development.

2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine structure

112601-16-8 structure

Product Name:2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine

CAS No:112601-16-8

MF:C₈H₄ClF₃N₂

MW:220.578970909119

MDL:MFCD09994270

CID:3166550

PubChem ID:14422412

Update Time:2025-06-09

2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine
- EN300-1722591
- RDWNBEBIDGNGFK-UHFFFAOYSA-N
- Imidazo[1,2-a]pyridine, 2-chloro-6-(trifluoromethyl)-
- CS-0037663
- W10893
- SCHEMBL3340576
- AS-69384
- AKOS027255682
- 112601-16-8
- MFCD09994270
- 2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine
- MDL： MFCD09994270
- Inchi： 1S/C8H4ClF3N2/c9-6-4-14-3-5(8(10,11)12)1-2-7(14)13-6/h1-4H
- InChI Key： RDWNBEBIDGNGFK-UHFFFAOYSA-N
- SMILES： ClC1=CN2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

Exact Mass: 220.0015103g/mol
Monoisotopic Mass: 220.0015103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 17.3Å²

2-Chloro-6-(trifluoromethyl)imidazo1,2-apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB462133-1 g	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine; .	112601-16-8		1g	€641.50	2023-07-18
abcr	AB462133-2,5 g	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine; .	112601-16-8		2,5 g	€1,070.50	2022-03-01
Chemenu	CM269633-1g	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8	95%	1g	$561	2021-08-18
Chemenu	CM269633-5g	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8	95%	5g	$1683	2021-08-18
TRC	C382748-10mg	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8		10mg	$ 50.00	2022-06-06
TRC	C382748-50mg	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8		50mg	$ 185.00	2022-06-06
TRC	C382748-100mg	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8		100mg	$ 275.00	2022-06-06
Chemenu	CM269633-250mg	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8	95%	250mg	$***	2023-04-03
Chemenu	CM269633-1g	2-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine	112601-16-8	95%	1g	$***	2023-04-03
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